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Compound of Interest

Compound Name: J-104129

cat. No.: B10787851

Technical Support Center: J-104129

This technical support center provides researchers, scientists, and drug development
professionals with essential information for the effective use of J-104129, a potent and
selective M3 muscarinic receptor antagonist. Below you will find solubility data, protocols for
solution preparation, troubleshooting guides for common experimental issues, and an overview
of the relevant signaling pathway.

J-104129 Solubility Data

The following table summarizes the maximum solubility of 3-104129 fumarate in dimethyl
sulfoxide (DMSOQO) and ethanol. This data is critical for the preparation of stock solutions for in
vitro and in vivo studies.

Maximum Concentration Maximum Concentration
Solvent

(mg/mL) (mM)
DMSO 50.06 100
Ethanol 25.03 50

Data is based on a molecular weight of 500.63 g/mol for J-104129 fumarate. Batch-specific
molecular weights may vary.[1]

Experimental Protocols
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Preparation of a 100 mM Stock Solution in DMSO

This protocol outlines the steps to prepare a 100 mM stock solution of J-104129 fumarate in
DMSO.

Materials:

J-104129 fumarate powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile, amber glass vial or other light-protected container

Calibrated analytical balance

Vortex mixer

Pipettes
Procedure:

o Determine the required mass: Calculate the mass of J-104129 fumarate needed to prepare
the desired volume of a 100 mM stock solution. For example, to prepare 1 mL of a 100 mM
solution, you would need 50.06 mg of J-104129 fumarate (assuming a molecular weight of
500.63 g/mol ).

e Weigh the compound: Carefully weigh the calculated amount of J-104129 fumarate using an
analytical balance and transfer it to a sterile amber glass vial.

e Add DMSO: Add the appropriate volume of anhydrous DMSO to the vial. For a 1 mL final
volume, add 1 mL of DMSO.

e Dissolve the compound: Tightly cap the vial and vortex thoroughly until the compound is
completely dissolved. Gentle warming in a water bath (not exceeding 37°C) may assist in
dissolution, but be cautious of potential degradation with excessive heat.

o Storage: Store the stock solution at -20°C or -80°C for long-term stability. Avoid repeated
freeze-thaw cycles.
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Troubleshooting Guide

This section addresses common issues that may arise when working with J-104129.
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Problem

Possible Cause

Troubleshooting Steps

Compound will not fully

dissolve

- Exceeded maximum
solubility- Incorrect solvent
used- Low-quality or hydrated

solvent

- Ensure you are not
exceeding the maximum
concentrations listed in the
solubility table.- Verify that you
are using anhydrous DMSO or
ethanol.- Try gentle warming
(up to 37°C) and vortexing. For
difficult-to-dissolve
compounds, sonication can be
attempted, but monitor for any

signs of degradation.

Precipitation observed after

storage

- Stock solution is
supersaturated- Improper

storage conditions

- If precipitation occurs upon
cooling, the solution may be
supersaturated. Try preparing
a slightly lower concentration
stock solution.- Ensure the
stock solution is stored at a
consistent, low temperature
(-20°C or -80°C) and is tightly
sealed to prevent solvent

evaporation.

Inconsistent experimental

results

- Inaccurate stock solution
concentration- Degradation of
the compound- Improper

dilution technique

- Recalculate the amount of
compound and solvent used. If
possible, verify the
concentration using a suitable
analytical method.- Avoid
repeated freeze-thaw cycles of
the stock solution. Prepare
smaller aliquots for single-use.-
Ensure accurate and
consistent pipetting when

preparing working solutions.
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M3 Muscarinic Receptor Signaling Pathway

J-104129 acts as an antagonist at the M3 muscarinic acetylcholine receptor (M3R), a G
protein-coupled receptor (GPCR). The diagram below illustrates the canonical signaling
pathway that is inhibited by J-104129.
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Caption: Antagonistic action of J-104129 on the M3 muscarinic receptor signaling pathway.
Frequently Asked Questions (FAQSs)
Q1: What is the primary mechanism of action for J-1041297

Al: J-104129 is a potent and selective antagonist of the M3 muscarinic acetylcholine receptor.
[1] By blocking this receptor, it inhibits the downstream signaling cascade that is typically
initiated by acetylcholine.

Q2: Can | dissolve J-104129 in aqueous solutions?

A2: J-104129 fumarate has low solubility in aqueous buffers. It is recommended to first prepare
a stock solution in an organic solvent like DMSO or ethanol and then dilute this stock solution
into the aqueous buffer for your experiment. Ensure the final concentration of the organic
solvent is compatible with your experimental system.

Q3: How should I store the J-104129 powder?

A3: The solid form of J-104129 fumarate should be stored at +4°C.[1]
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Q4: What is the selectivity profile of J-1041297

A4: J-104129 displays approximately 120-fold selectivity for the M3 receptor over the M2
receptor.[1]

Q5: What are the common applications of J-1041297

A5: Given its potent M3 antagonist activity, J-104129 is primarily used in research to study the
role of M3 receptors in various physiological processes, such as smooth muscle contraction,
particularly in the airways.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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